Cas no 3160-37-0 ((3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one)

(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one structure
3160-37-0 structure
Product Name:(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one
CAS No:3160-37-0
MF:C11H10O3
MW:190.195303440094
MDL:MFCD00016907
CID:84646
PubChem ID:6040503
Update Time:2025-04-18

(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-methylenedioxyphenyl)but-3-en-2-one
    • (E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-one
    • 2-Butanone,4-(3,4-(methylenedioxy)phenyl)
    • 3,4-(methylenedioxy)benzylideneacetone
    • 3,4-dioxymethylenebenzalacetone
    • 3,4-Methylenedioxybenzyl acetone
    • 3,4-methylenedioxybenzylidene
    • 4-(3',4'-Methylendioxy-phenyl)-buten-3-on-2
    • 4-(benzo[d][1,3]dioxol-5-yl)but-3-en-2-one
    • 4-Benzo[1,3]dioxol-5-yl-but-3-en-2-on
    • 4-benzo[1,3]dioxol-5-yl-but-3-en-2-one
    • Acetone,piperonylidene
    • Heliotropyl acetone
    • Piperonalacetone
    • Piperonylidene acetone
    • 4-(3,4-(Methylenedioxy)phenyl)-3-buten-2-one
    • AI3-20860
    • AKOS005377221
    • AS-65634
    • NCGC00249230-01
    • EINECS 221-608-4
    • A820925
    • 3160-37-0
    • Piperonylideneacetone
    • NSC 407384
    • WLN: T56 BO DO CHJ G2V1
    • CAS-3160-37-0
    • 3,4-Methylenedioxybenzylidene acetone
    • 4-(1,3-Benzodioxol-5-yl)-3-buten-2-one
    • 2-Butanone,4-(methylenedioxy)phenyl]-
    • (E)-4-[3,4-(methylenedioxy)phenyl]but-3-en-2-one
    • Piperonal acetone
    • 4-(3,4-(Methylenedioxy)phenyl)-2-butanone
    • HSDB 1300
    • 1-(3,4-Methylenedioxyphenyl)but-2-en-3-one
    • NSC-217304
    • (3E)-4-(2H-1,3-benzodioxol-5-yl)but-3-en-2-one
    • (E)-4-(benzo[d][1,3]dioxol-5-yl)but-3-en-2-one
    • UNII-T43BYJ64EG
    • CHEMBL104084
    • NCGC00260013-01
    • 4-[3,4-(Methylenedioxy)phenyl]-2-butanone
    • EN300-1995951
    • NSC-407384
    • NSC217304
    • 4-(1,3-dioxaindan-5-yl)but-3-en-2-one
    • 3-Buten-2-one, 4-(1,3-benzodioxol-5-yl)-
    • 3,4-METHYLENEDIOXYBENZYLIDENEACETONE
    • Q27289640
    • MFCD00016907
    • CS-0272029
    • DTXCID305926
    • Tox21_202464
    • BP-10730
    • CCRIS 6270
    • Acetone, piperonylidene-
    • 22214-31-9
    • (E)-4-(1,3-benzodioxol-5-yl)-3-buten-2-one
    • 3,4-(Methylenedioxy)benzalacetone
    • (3E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-one
    • 4-(3,4-methylenedioxyphenyl)-3-buten-2-one
    • 2-Butanone, 4-(3,4-(methylenedioxy)phenyl)-
    • 3-Buten-2-one,3-benzodioxol-5-yl)-
    • PIPERONYL ACETONE [HSDB]
    • 3-Buten-2-one,4-(methylenedioxy)phenyl]-
    • NSC 217304
    • DTXSID7025926
    • 3-Buten-2-one, 4-(3,4-(methylenedioxy)phenyl)-
    • T43BYJ64EG
    • 5-(3-Oxo-1-butenyl)-1,3-benzodioxole
    • STK013640
    • 4(3,4(Methylenedioxy)phenyl)2butanone
    • 4(1,3Benzodioxol5yl)3buten2one
    • 4(3,4(Methylenedioxy)phenyl)3buten2one
    • 3,4(Methylenedioxy)benzalacetone
    • 3Buten2one, 4(3,4(methylenedioxy)phenyl)
    • 3Buten2one, 4(1,3benzodioxol5yl)
    • PIPERONYL ACETONE [INCI]
    • 4-(1,3-BENZODIOXYL-5-YL)-3-BUTEN-2-ONE
    • 4-(1,3-benzodioxol-5-yl)-3-butene-2-one
    • 3-Buten-2-one, 4-[3,4-(methylenedioxy)phenyl]-
    • 3-Buten-2-one, 4-(3,4-(methylenedioxy)phenyl)-(6CI,7CI,8CI)
    • (3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one
    • MDL: MFCD00016907
    • Inchi: 1S/C11H10O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h2-6H,7H2,1H3/b3-2+
    • InChI Key: XIYPXOFSURQTTJ-NSCUHMNNSA-N
    • SMILES: O1COC2C=CC(/C=C/C(C)=O)=CC1=2
    • BRN: 83983

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1752 (rough estimate)
  • Melting Point: 108-110°C
  • Boiling Point: 285.69°C (rough estimate)
  • Flash Point: 147.6°C
  • Refractive Index: 1.5854 (estimate)
  • PSA: 35.53000
  • LogP: 2.01750
  • Solubility: Not available

(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one Security Information

(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B300320-1mg
(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one
3160-37-0
1mg
$ 190.00 2023-04-18
TRC
B300320-10mg
(3E)-4-(1,3-Benzodioxol-5-yl)-3-buten-2-one
3160-37-0
10mg
$ 1499.00 2023-04-18
Apollo Scientific
OR322168-5g
3,4-(Methylenedioxy)benzylideneacetone
3160-37-0
5g
£92.00 2024-05-26
eNovation Chemicals LLC
D769283-10g
4-(Benzo[d][1,3]dioxol-5-yl)but-3-en-2-one
3160-37-0 98%
10g
$280 2023-09-02
Alichem
A159001463-100g
4-(Benzo[d][1,3]dioxol-5-yl)but-3-en-2-one
3160-37-0 95%
100g
$498.16 2023-09-02
A2B Chem LLC
AB63602-1g
3,4-(Methylenedioxy)benzylideneacetone
3160-37-0 97%
1g
$30.00 2024-04-20
A2B Chem LLC
AB63602-5g
3,4-(Methylenedioxy)benzylideneacetone
3160-37-0 97%
5g
$75.00 2024-04-20
A2B Chem LLC
AB63602-25g
3,4-(Methylenedioxy)benzylideneacetone
3160-37-0 97%
25g
$271.00 2024-04-20
Aaron
AR003J32-10g
4-(Benzo[d][1,3]dioxol-5-yl)but-3-en-2-one
3160-37-0 98%
10g
$158.00 2025-01-22
eNovation Chemicals LLC
D769283-10g
4-(Benzo[d][1,3]dioxol-5-yl)but-3-en-2-one
3160-37-0 98%
10g
$190 2025-02-18

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